Cas no 60093-87-0 (1-chloro-2-{(2-chlorophenoxy)methoxymethoxy}benzene)

• Product Name: 1-chloro-2-{(2-chlorophenoxy)methoxymethoxy}benzene
• CAS No: 60093-87-0
• MF: C₁₄H₁₂Cl₂O₃
• MW: 299.149282455444
• CID: 1618085
• PubChem ID: 5186589
• Update Time: 2025-04-21

1-chloro-2-{(2-chlorophenoxy)methoxymethoxy}benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[oxybis(methyleneoxy)]bis[2-chloro-
• F0346-0331
• AKOS024575942
• EU-0034345
• SR-01000396515
• 2,2'-((oxybis(methylene))bis(oxy))bis(chlorobenzene)
• 60093-87-0
• 1-chloro-2-{[(2-chlorophenoxy)methoxy]methoxy}benzene
• SCHEMBL11748056
• SR-01000396515-1
• Bis(o-chlorophenoxymethyl)ether
• 1-chloro-2-[(2-chlorophenoxy)methoxymethoxy]benzene
• 1-chloro-2-{(2-chlorophenoxy)methoxymethoxy}benzene

• Inchi： 1S/C14H12Cl2O3/c15-11-5-1-3-7-13(11)18-9-17-10-19-14-8-4-2-6-12(14)16/h1-8H,9-10H2
• InChI Key： WAFBKVVOZPWCBA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCOCOC1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 298.01646
• Monoisotopic Mass: 298.0163496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers